Cas no 7361-28-6 ((3S)-3-amino-4-ethoxy-4-oxobutanoic acid)

(3S)-3-amino-4-ethoxy-4-oxobutanoic acid structure

7361-28-6 structure

Product Name:(3S)-3-amino-4-ethoxy-4-oxobutanoic acid

CAS No:7361-28-6

Molecular Formula:C₆H₁₁NO₄

Molecular Weight:161.15584

MDL:MFCD08275775

CID:978231

PubChem ID:107498

(3S)-3-amino-4-ethoxy-4-oxobutanoic acid Properties

Names and Identifiers

- (S)-3-Amino-4-ethoxy-4-oxobutanoic acid
- (S)-aspartic acid ethyl ester
- ETHYL ASPARTATE
- (3S)-3-amino-4-ethoxy-4-oxobutanoic acid
- MDL： MFCD08275775
- InChIKey： WXFCDLWCQIARFW-BYPYZUCNSA-N
- Inchi： InChI=1S/C6H11NO4/c1-2-11-6(10)4(7)3-5(8)9/h4H,2-3,7H2,1H3,(H,8,9)/t4-/m0/s1
- SMILES： CCOC(=O)[C@H](CC(=O)O)N

Computed Properties

Exact Mass: 161.06883
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 5
Heavy Atom Count: 11

Experimental Properties

PSA: 89.62

(3S)-3-amino-4-ethoxy-4-oxobutanoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00FP92-1g	(S)-3-Amino-4-ethoxy-4-oxobutanoic acid	7361-28-6	98%	1g	$528.00	2024-04-21
Chemenu	CM185559-5g	(S)-3-amino-4-ethoxy-4-oxobutanoic acid	7361-28-6	95%	5g	$593
Enamine	EN300-2007998-0.05g	(3S)-3-amino-4-ethoxy-4-oxobutanoic acid	7361-28-6		0.05g	$563.0	2023-09-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1741687-250mg	(s)-3-Amino-4-ethoxy-4-oxobutanoic acid	7361-28-6	95%	250mg	￥81.00	2024-07-28

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